1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol

Specification

• CAS No.: 6310-15-2
• Molecular Formula: C10H10ClF3O
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 1-chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol
• Standard InChI: InChI=1S/C10H10ClF3O/c11-6-9(15)5-7-2-1-3-8(4-7)10(12,13)14/h1-4,9,15H,5-6H2
• Standard InChI Key: ZFXGKQTVBSBJSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CC(CCl)O

Introduction

1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol is a chemical compound characterized by its molecular formula C10H10ClF3O and a molecular weight of approximately 238.63 g/mol. This compound features a chloro group, a trifluoromethyl group, and a secondary alcohol functional group, contributing to its unique chemical properties. The trifluoromethyl group enhances the compound's lipophilicity and bioactivity, making it of interest in various pharmaceutical applications.

Synthesis Methods

Several synthesis methods have been developed for 1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol, often involving reactions that require careful control of conditions to ensure high yields and purity. These methods typically involve the use of appropriate starting materials and catalysts to facilitate the formation of the desired compound.

Comparison with Similar Compounds

1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol can be compared to other compounds with similar structures but different functional groups or substitution patterns. For example:

Compound	CAS Number	Unique Features
(1S,2R)-1-Amino-1-[3-chloro-4-(trifluoromethyl)phenyl]propan-2-Ol	1213430-84-2	Amino structure with different chlorination pattern
(1R,2S)-1-Amino-1-[3-chloro-4-(trifluoromethyl)phenyl]propan-2-Ol	1270032-43-3	Enantiomer with potential differences in biological activity
1-[3-Chloro-4-(trifluoromethyl)phenyl]propan-2-ol	2228281-93-2	Different substitution pattern on the phenyl ring

Research Findings and Future Directions

Research on 1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-ol is ongoing, with a focus on its potential pharmacological effects and applications. Further studies are needed to fully elucidate its biological activity and to explore its potential as a therapeutic agent. This involves detailed pharmacokinetic and pharmacodynamic analyses to understand how the compound interacts with biological systems.